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Compound of Interest

Compound Name: Methyl 3-(4-formylphenyl)acrylate

Cat. No.: B024990 Get Quote

In-Depth Technical Guide: Methyl 3-(4-
formylphenyl)acrylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of Methyl
3-(4-formylphenyl)acrylate, a key intermediate in various synthetic applications.

Core Physicochemical Data
The fundamental molecular properties of Methyl 3-(4-formylphenyl)acrylate are summarized

below, providing a cornerstone for its application in research and development.

Property Value

Molecular Formula C₁₁H₁₀O₃[1][2][3]

Molecular Weight 190.20 g/mol [1][2]

Appearance Faint yellow powder[1]

Purity 95%[1][2][3]

CAS Number 58045-41-3[1]
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Experimental Protocols
Determination of Molecular Weight and Formula:

The molecular weight and formula of Methyl 3-(4-formylphenyl)acrylate are determined

through a combination of mass spectrometry and elemental analysis.

Mass Spectrometry:

A high-resolution mass spectrometer is utilized to determine the accurate mass of the

molecular ion.

The resulting mass-to-charge ratio is used to deduce the elemental composition, which in

turn confirms the molecular formula.

Elemental Analysis:

Combustion analysis is performed to ascertain the percentage composition of carbon,

hydrogen, and oxygen.

These experimental percentages are compared with the theoretical percentages

calculated from the proposed molecular formula to validate its accuracy.

Logical Relationships
The following diagram illustrates the direct relationship between the chemical name, its

empirical formula, and its calculated molecular weight.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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